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Compound of Interest

Compound Name: GSK-364735 sodium

Cat. No.: B15567219 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
GSK-364735 is a potent and selective inhibitor of HIV-1 integrase, a critical enzyme for viral

replication.[1][2] As a naphthyridinone derivative, it acts as a strand transfer inhibitor, effectively

blocking the integration of the viral DNA into the host cell genome.[3] These application notes

provide a comprehensive guide for the use of GSK-364735 sodium salt in cell culture-based

assays to evaluate its antiviral activity and cytotoxicity.

Product Information
Property Value

Chemical Name GSK-364735 sodium

Synonyms S/GSK-364735 sodium

Molecular Formula C₁₉H₁₇FN₃NaO₄

Molecular Weight 393.34 g/mol [4][5]

CAS Number 863437-78-9

Mechanism of Action HIV-1 Integrase Strand Transfer Inhibitor

Quantitative Data Summary
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GSK-364735 exhibits potent anti-HIV-1 activity in various cell-based assays. The following

table summarizes its inhibitory concentrations.

Assay Type Cell Line Parameter Value Reference

HIV-1 Integrase

Inhibition
- IC₅₀ 7.8 nM

Antiviral Activity

Peripheral Blood

Mononuclear

Cells (PBMCs)

EC₅₀ 1.2 ± 0.4 nM

Antiviral Activity MT-4 cells EC₅₀ 5 ± 1 nM

Signaling Pathway
GSK-364735 targets the HIV-1 integrase enzyme, preventing the integration of the reverse-

transcribed viral DNA into the host chromosome. This action effectively halts the viral

replication cycle.
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Mechanism of Action of GSK-364735
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Workflow for GSK-364735 In Vitro Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Luciferase Time-based, High-throughput Screening Assay for the Discovery of HIV-1
Inhibitors - MedCrave online [medcraveonline.com]

3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

4. biorbyt.com [biorbyt.com]

5. GSRS [gsrs.ncats.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for GSK-364735
Sodium in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567219#protocol-for-using-gsk-364735-sodium-in-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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